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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493

CAS Number: 73289-66-4

This technical guide provides a comprehensive overview of 2-Hydroxy-6-methylbenzonitrile,
a significant chemical intermediate in various fields, particularly in the synthesis of
pharmaceuticals and other bioactive molecules. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
properties, synthesis, and potential applications.

Chemical and Physical Properties

2-Hydroxy-6-methylbenzonitrile is a white crystalline solid.[1] It is recognized for its role as a
crucial intermediate in organic synthesis.[1] A summary of its key physical and chemical
properties is presented below.
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Property Value Reference
CAS Number 73289-66-4 [2][3]
Molecular Formula CsH7NO [2]
Molecular Weight 133.15 g/mol [2]

Boiling Point 272.3°C at 760 mmHg [2][4]

Flash Point 118.5°C [2][4]
Density 1.17 g/cm3 [2][4]
Appearance White crystalline solid [1]

Note: Specific data on melting point and solubility for 2-Hydroxy-6-methylbenzonitrile are not
readily available in the cited sources. For the related compound 2-hydroxybenzonitrile, the
melting point is reported as 92-95°C, and it is soluble in ethanol and acetone with limited
solubility in water.[5]

Spectroscopic Data

Detailed experimental spectra for 2-Hydroxy-6-methylbenzonitrile are not widely published.
However, based on the analysis of similar compounds, the following characteristic spectral
features can be anticipated.

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methyl group protons, and the hydroxyl proton. The chemical shifts and splitting
patterns of the aromatic protons would be indicative of the substitution pattern on the
benzene ring.

e 13C NMR: The carbon NMR spectrum would display unique resonances for each carbon
atom in the molecule, including the carbon of the nitrile group, the carbons of the benzene
ring, and the methyl carbon.

e IR Spectroscopy: The infrared spectrum would be characterized by absorption bands
corresponding to the O-H stretching of the hydroxyl group, the C=N stretching of the nitrile
group, C-H stretching of the aromatic ring and the methyl group, and C=C stretching of the
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aromatic ring. For instance, the C=N stretching vibration in benzonitriles typically appears in
the region of 2220-2240 cm~1.

Safety and Hazard Information

2-Hydroxy-6-methylbenzonitrile is classified as a hazardous substance. The GHS hazard
statements and pictograms are summarized below.

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.
H402 Harmful to aquatic life.

GHS Pictogram:

laalt text

Precautionary Statements:

Users should handle this chemical with appropriate personal protective equipment, including
gloves and eye protection, in a well-ventilated area.[3] Avoid breathing dust and prevent its
release into the environment.[3] For detailed safety precautions, refer to the material safety
data sheet (MSDS).[3][4]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-Hydroxy-6-
methylbenzonitrile is not readily available in the reviewed literature, a general synthetic
approach can be inferred from the synthesis of related hydroxybenzonitrile derivatives. A
common method involves the dehydration of the corresponding aldoxime.

Below is a generalized workflow for the synthesis of a hydroxybenzonitrile from a
salicylaldehyde, which could be adapted for 2-Hydroxy-6-methylbenzonitrile starting from 2-
hydroxy-6-methylbenzaldehyde.
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General Synthetic Workflow for Hydroxybenzonitriles

Starting Material
(e.g., 2-Hydroxy-6-methylbenzaldehyde)

Reaction with
Hydroxylamine

\

Intermediate
(e.g., 2-Hydroxy-6-methylbenzaldoxime)

Dehydration
e.g., with Acetic Anhydride)

Y

Product
(2-Hydroxy-6-methylbenzonitrile)
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Hypothetical Mechanism of Antimicrobial Action

2-Hydroxy-6-methylbenzonitrile

Bacterial Cell Membrane

Inhibition of Essential Enzymes

Disruption of Membrane Integrity

/

Leakage of Intracellular Components

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-6-
methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316493#2-hydroxy-6-methylbenzonitrile-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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